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Compound of Interest

Compound Name: Methyl 2-nonenoate

CAS No.: 37822-76-7

Cat. No.: B7804197

Get Quote

Executive Summary
Methyl 2-nonenoate (CAS: 111-79-5), often recognized in the industry as Neofolione or Melon

Nonenoate, is an unsaturated ester critical to olfactory research, pheromone synthesis, and

flavor chemistry.[1][2][3][4][5][6] While commercially ubiquitous, its availability is bifurcated: it is

widely available as a "Fragrance Grade" (FG) raw material but scarce as a certified "Analytical

Standard."[1][2]

This guide addresses the specific challenges researchers face when sourcing this compound:

variable isomeric ratios ((E) vs (Z)), purity discrepancies, and the necessity of rigorous in-house

validation prior to biological or chemical experimentation.[1][2]

Chemical Profile & Critical Specifications[1][2][4]
Before procurement, researchers must define the stereochemical requirements of their

experiment.[1][2] Commercial Methyl 2-nonenoate is predominantly the (E)-isomer (trans), but

"technical grade" lots may contain minor amounts of the (Z)-isomer or saturated methyl

nonanoate.[1][2]
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Feature Specification Notes

IUPAC Name Methyl (E)-non-2-enoate

The (E)-isomer is the

thermodynamically stable form.

[1][2]

CAS Number 111-79-5 (Generic/Trans)
Occasionally listed as 14952-

06-8 (Specific Trans).[1][2]

Molecular Formula C₁₀H₁₈O₂ MW: 170.25 g/mol

Boiling Point
215.6°C (est) / 115°C @ 21

mmHg

High boilers; requires heated

GC injection port.[1][2]

Density 0.893 – 0.900 g/mL @ 20°C

Odor Profile
Green, Violet, Melon,

Cucumber

High olfactory impact; use

fume hood.[2]

Solubility Soluble in Ethanol, Oils Insoluble in Water.[1][2]

Critical Insight: Biological activity (e.g., insect pheromone response or olfactory receptor

binding) is often stereoselective.[1][2] Do not assume "97% purity" implies 97% (E)-isomer

without verifying the Certificate of Analysis (CoA) or performing chiral GC.[1][2]

The Sourcing Landscape[1][2][7][8]
The commercial market is tiered.[1][2] Understanding this hierarchy prevents overspending on

unnecessary purity or under-specifying for sensitive applications.[1][2]

Tier 1: Analytical Standards (High Cost / Low Volume)
Target Audience: Quantitative Analysis, instrument calibration.[1][2][7]

Suppliers: Sigma-Aldrich (Merck), Supelco, Chemservice.[1][2]
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Format: Ampules (<1g).[1][2]

Certification: NMR/GC-MS validated, often >99.0%.[1][2]

Tier 2: Research Chemicals (Moderate Cost / Medium
Volume)[1][2]

Target Audience: Organic synthesis, biological assays.[1][2][8][9]

Suppliers: TCI Chemicals, Alfa Aesar (Thermo Scientific), Chem-Impex.[1][2]

Format: Glass bottles (5g – 100g).

Purity: Typically 96-98% (GC).[1][2]

Tier 3: Flavor & Fragrance (F&F) Grade (Low Cost / High
Volume)[1][2]

Target Audience: Formulation, bulk synthesis starting material.[1][2][3]

Suppliers: Vigon, Bedoukian Research, Berjé.[2]

Format: Aluminum flasks or drums (1kg+).

Caveat: Sold by organoleptic profile, not strict stoichiometry. May contain stabilizers (e.g.,

BHT).[1][2]
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Figure 1: Strategic sourcing workflow based on experimental sensitivity.

Technical Validation: Quality Control Protocol
Because Methyl 2-nonenoate is an unsaturated ester, it is susceptible to oxidation and

polymerization.[1][2] Regardless of the supplier, you must validate the material upon receipt.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b7804197/docs?utm_src=pdf-body-img#technical-guide-sourcing-and-validating-methyl-2-nonenoate-for-research-applications
https://www.benchchem.com/product/b7804197/docs?utm_src=pdf-body#technical-guide-sourcing-and-validating-methyl-2-nonenoate-for-research-applications
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-nonenoate
https://sciencesolutions.wiley.com/wp-content/uploads/2022/11/Wiley-Automated-NonTargeted-GC-MS-Analysis-Whitepaper.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-nonenoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7804197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[2]

Protocol: GC-MS Purity & Isomer Verification
Objective: Confirm identity, purity, and (E)/(Z) ratio.

Instrument Parameters:

System: Agilent 7890/5977 (or equivalent).

Column: DB-Wax or HP-88 (High polarity required to separate geometric isomers).[1][2]

Standard DB-5 is often insufficient for separating (E)/(Z) isomers effectively.[1][2]

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Split (50:1), 250°C.

Temperature Program:

Hold 60°C for 2 min.

Ramp 10°C/min to 230°C.

Hold 5 min.

Sample Prep:

Dilute 10 µL Methyl 2-nonenoate in 1 mL Hexane (HPLC Grade).[1][2]

Internal Standard (Optional): Methyl Decanoate (saturated analog) for response factor

correction.[1][2]

Data Interpretation:

Retention Index (Wax): ~1550-1600 (Polar column).[1][2]

Mass Spectrum (EI): Look for molecular ion [M]+ at m/z 170.[1][2] Characteristic fragment at

m/z 87 (methoxycarbonyl group) and m/z 113 (loss of methoxy group + rearrangement).[1][2]
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Isomer Check: The (E)-isomer typically elutes after the (Z)-isomer on polar columns due to

better packing/interaction with the stationary phase, though this must be confirmed with

known standards if absolute retention is unknown.[1][2]

Validation Workflow
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Figure 2: Quality Control (QC) loop ensures experimental integrity before use.[1][2]

Handling & Safety (HSE)[1][2]
Methyl 2-nonenoate is not highly toxic but is a potent irritant and sensitizer.[1][2]

GHS Classification:

Skin Irritation: Category 2 (H315)[1][2][10]

Eye Irritation: Category 2A (H319)[1][2][10]

Aquatic Toxicity: Chronic 2 (H411)[1][2]

Storage:

Oxidation Risk: The double bond at C2 makes it susceptible to autoxidation.[1][2] Store

under inert gas (Argon/Nitrogen) in amber glass.

Temperature: Refrigeration (2-8°C) is recommended for long-term storage (>3 months).[1]

[2]
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Odor Control: The material has a pervasive "fatty/melon" odor that clings to clothing.[1][2]

Double-glove and use a dedicated waste container in the fume hood.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7804197/docs#technical-guide-sourcing-and-
validating-methyl-2-nonenoate-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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